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Compound of Interest

Compound Name: 5-Bromoisoquinoline-1-carbonitrile

Cat. No.: B1404331

Introduction

Heterocyclic compounds form the backbone of a vast array of pharmaceuticals, natural
products, and functional materials.[1] Among these, the isoquinoline scaffold is a privileged
structure, appearing in numerous biologically active molecules.[2] This guide provides an in-
depth technical overview of 5-Bromoisoquinoline-1-carbonitrile, a highly functionalized and
versatile building block for chemical synthesis. Its structure, featuring two distinct and
strategically positioned reactive sites—a bromine atom at the 5-position and a nitrile group at
the 1-position—makes it an invaluable intermediate for researchers in medicinal chemistry and
drug development.[3] We will explore its core molecular properties, detail robust synthetic
protocols, discuss methods for structural characterization, and survey its synthetic utility in
creating complex molecular architectures.

Core Molecular Properties

5-Bromoisoquinoline-1-carbonitrile is a solid organic compound whose structure is defined
by an isoquinoline ring system substituted with a bromine atom and a cyano (-C=N) group. The
precise placement of these functional groups dictates its chemical reactivity and utility.
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Property Data Source(s)

5-bromoisoquinoline-1-

IUPAC Name . [4]
carbonitrile
CAS Number 956003-76-2 [4][5]
Molecular Formula C10H5BrN2 [1114]
Molecular Weight 233.07 g/mol [5]
Physical Form Solid
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Structural Representation:

The molecule consists of a bicyclic aromatic system where a benzene ring is fused to a
pyridine ring. The bromine atom is located on the benzene portion at the C-5 position, while the
electron-withdrawing nitrile group is at the C-1 position of the pyridine ring. This arrangement
significantly influences the electronic properties and reactivity of the entire scaffold.

Synthetic Pathway and Experimental Protocols

The synthesis of 5-Bromoisoquinoline-1-carbonitrile is most effectively achieved through a
two-stage process: the initial selective bromination of the isoquinoline core, followed by the
introduction of the carbonitrile functionality at the C-1 position. This strategy ensures high yields
and regiochemical control.
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Overall Synthetic Workflow

Step 1:

Electrophilic Bromination
(Protocol 2.1)

Y
(S-Bromoisoquinoline)

Step 2:
Reissert Reaction
(Protocol 2.2)

5-Bromoisoquinoline-1-carbonitrile
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Analytical Validation Workflow

Purified Product
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Structure Verified
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Divergent Synthetic Pathways

5-Bromoisoquinoline-

1-carbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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